Cas no 887221-34-3 (1-ethyl-6-fluoro-3-(4-methoxybenzenesulfonyl)-7-(4-propylpiperazin-1-yl)-1,4-dihydroquinolin-4-one)

• Product Name: 1-ethyl-6-fluoro-3-(4-methoxybenzenesulfonyl)-7-(4-propylpiperazin-1-yl)-1,4-dihydroquinolin-4-one
• CAS No: 887221-34-3
• MF: C₂₅H₃₀FN₃O₄S
• MW: 487.586808681488
• CID: 5448190
• PubChem ID: 16811555
• Update Time: 2025-10-30

1-ethyl-6-fluoro-3-(4-methoxybenzenesulfonyl)-7-(4-propylpiperazin-1-yl)-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-6-fluoro-3-((4-methoxyphenyl)sulfonyl)-7-(4-propylpiperazin-1-yl)quinolin-4(1H)-one
• 887221-34-3
• AKOS001925020
• F3062-0267
• 1-ethyl-6-fluoro-3-(4-methoxybenzenesulfonyl)-7-(4-propylpiperazin-1-yl)-1,4-dihydroquinolin-4-one
• 1-ethyl-6-fluoro-3-(4-methoxyphenyl)sulfonyl-7-(4-propylpiperazin-1-yl)quinolin-4-one
• CCG-167194
• 1-Ethyl-6-fluoro-3-[(4-methoxyphenyl)sulfonyl]-7-(4-propyl-1-piperazinyl)-4(1H)-quinolinone

• Inchi： 1S/C25H30FN3O4S/c1-4-10-27-11-13-29(14-12-27)23-16-22-20(15-21(23)26)25(30)24(17-28(22)5-2)34(31,32)19-8-6-18(33-3)7-9-19/h6-9,15-17H,4-5,10-14H2,1-3H3
• InChI Key： QWXJVLKXVOIUJO-UHFFFAOYSA-N
• SMILES： N1(CC)C2=C(C=C(F)C(N3CCN(CCC)CC3)=C2)C(=O)C(S(C2=CC=C(OC)C=C2)(=O)=O)=C1

Computed Properties

• Exact Mass: 487.19410578g/mol
• Monoisotopic Mass: 487.19410578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 845
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 78.5Ų

Experimental Properties

• Density: 1.264±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 675.1±55.0 °C(Predicted)
• pka: 7.94±0.10(Predicted)

Additional information on 1-ethyl-6-fluoro-3-(4-methoxybenzenesulfonyl)-7-(4-propylpiperazin-1-yl)-1,4-dihydroquinolin-4-one

Recent Advances in the Study of 1-ethyl-6-fluoro-3-(4-methoxybenzenesulfonyl)-7-(4-propylpiperazin-1-yl)-1,4-dihydroquinolin-4-one (CAS: 887221-34-3)

The compound 1-ethyl-6-fluoro-3-(4-methoxybenzenesulfonyl)-7-(4-propylpiperazin-1-yl)-1,4-dihydroquinolin-4-one (CAS: 887221-34-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique quinolin-4-one core and functionalized with a propylpiperazine moiety, has demonstrated promising pharmacological properties. Recent studies have focused on its potential applications in targeted therapies, particularly in the treatment of inflammatory diseases and certain types of cancer. The compound's mechanism of action involves modulation of key signaling pathways, making it a subject of intense investigation.

One of the most notable findings in recent research is the compound's ability to inhibit specific kinase enzymes, which play a critical role in cell proliferation and inflammation. In vitro studies have shown that 1-ethyl-6-fluoro-3-(4-methoxybenzenesulfonyl)-7-(4-propylpiperazin-1-yl)-1,4-dihydroquinolin-4-one exhibits high selectivity and potency against these targets, with IC50 values in the nanomolar range. This selectivity is attributed to the compound's structural features, particularly the methoxybenzenesulfonyl group, which enhances its binding affinity to the active sites of target enzymes. These findings suggest that the compound could serve as a lead molecule for the development of novel kinase inhibitors.

Further investigations have explored the pharmacokinetic properties of this compound. Preclinical studies in animal models have demonstrated favorable bioavailability and metabolic stability, with minimal off-target effects. The propylpiperazine moiety has been identified as a key contributor to the compound's improved solubility and tissue penetration, addressing a common challenge in the development of quinolin-4-one derivatives. These properties make the compound a viable candidate for further optimization and clinical development.

In addition to its kinase inhibitory activity, recent research has highlighted the compound's potential as an anti-inflammatory agent. Studies have shown that it can effectively suppress the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in cellular models of inflammation. This dual functionality—targeting both kinase pathways and inflammatory mediators—positions the compound as a versatile therapeutic agent with applications in multiple disease contexts. Researchers are now exploring its efficacy in combination therapies, where it may enhance the effects of existing drugs.

The synthesis and structural optimization of 1-ethyl-6-fluoro-3-(4-methoxybenzenesulfonyl)-7-(4-propylpiperazin-1-yl)-1,4-dihydroquinolin-4-one have also been a focus of recent work. Advances in synthetic methodologies have enabled the production of analogs with improved pharmacological profiles. Structure-activity relationship (SAR) studies have identified key modifications that enhance both potency and selectivity, paving the way for the development of next-generation derivatives. These efforts are supported by computational modeling and crystallographic studies, which provide insights into the compound's binding modes and interactions with target proteins.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as potential drug-drug interactions and long-term safety profiles need to be addressed in future studies. However, the current body of research underscores the therapeutic potential of 1-ethyl-6-fluoro-3-(4-methoxybenzenesulfonyl)-7-(4-propylpiperazin-1-yl)-1,4-dihydroquinolin-4-one and its relevance to the field of chemical biology and drug discovery. Continued investigation into its mechanisms and applications will likely yield further breakthroughs in the coming years.